1-Iodo-3-methylsulfanyl-5-nitro-benzene
Cat. No. B8517215
M. Wt: 295.10 g/mol
InChI Key: GPOIOFUIRAQYLO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08093253B2
Procedure details
To a solution of 1-iodo-3,5-dinitrobenzene (15 g, 51 mmole) in 150 mL of DMSO trimethyl(methylthio)silane (10 mL, 70.6 mmol) was added slowly. The resulting reaction mixture turned purple at this point. Cesium carbonate 99.9% (23.13 g, 71.4 mmol) was then added. After stirring at room temperature for 18 h, the reaction mixture was diluted with 150 mL of ether, washed with 400 mL of saturated sodium bicarbonate solution and 150 mL of brine. The combined organic phase were then dried over sodium sulfate, filtered and concentrated under reduced pressure to afford 1-iodo-3-methylsulfanyl-5-nitro-benzene as a yellow solid. The crude material was used in the next step without further purification. HR-EI(+) m/e calcd for C7H6NO2SI (M+) 294.9164, found 294.9164.
Name
DMSO trimethyl(methylthio)silane
Quantity
150 mL
Type
reactant
Reaction Step One
Name
Cesium carbonate
Quantity
23.13 g
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[I:1][C:2]1[CH:7]=[C:6]([N+:8]([O-:10])=[O:9])[CH:5]=[C:4]([N+]([O-])=O)[CH:3]=1.[CH3:14][S:15](C)=O.C[Si](C)(C)SC.C(=O)([O-])[O-].[Cs+].[Cs+]>CCOCC>[I:1][C:2]1[CH:7]=[C:6]([N+:8]([O-:10])=[O:9])[CH:5]=[C:4]([S:15][CH3:14])[CH:3]=1 |f:1.2,3.4.5|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
15 g
|
|
Type
|
reactant
|
|
Smiles
|
IC1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]
|
|
Name
|
DMSO trimethyl(methylthio)silane
|
|
Quantity
|
150 mL
|
|
Type
|
reactant
|
|
Smiles
|
CS(=O)C.C[Si](SC)(C)C
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Step Two
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Name
|
Cesium carbonate
|
|
Quantity
|
23.13 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[Cs+].[Cs+]
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Step Three
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Name
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|
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Quantity
|
150 mL
|
|
Type
|
solvent
|
|
Smiles
|
CCOCC
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
|
After stirring at room temperature for 18 h
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
The resulting reaction mixture
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WASH
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Type
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WASH
|
|
Details
|
washed with 400 mL of saturated sodium bicarbonate solution and 150 mL of brine
|
DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
The combined organic phase were then dried over sodium sulfate
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
18 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
IC1=CC(=CC(=C1)[N+](=O)[O-])SC
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
